Cas no 2580236-37-7 ((4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid)

• Product Name: (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid
• CAS No: 2580236-37-7
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 5661171
• PubChem ID: 165889580
• Update Time: 2025-10-19

(4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27733352
• [(4-{[(benzyloxy)carbonyl]amino}pentyl)carbamoyl]formic acid
• 2580236-37-7
• (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid

• Inchi： 1S/C15H20N2O5/c1-11(6-5-9-16-13(18)14(19)20)17-15(21)22-10-12-7-3-2-4-8-12/h2-4,7-8,11H,5-6,9-10H2,1H3,(H,16,18)(H,17,21)(H,19,20)
• InChI Key： ZIQCBDHWYUQSAB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)CCCNC(C(=O)O)=O)=O

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Additional information on (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid

Introduction to (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid (CAS No. 2580236-37-7)

(4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid (CAS No. 2580236-37-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyloxycarbonyl (Cbz) protecting group and a pentylamine moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The chemical structure of (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid is defined by the presence of a carboxylic acid group, an amide linkage, and a protected amino group. The benzyloxycarbonyl (Cbz) group is commonly used in peptide synthesis to protect the amino functionality during multi-step reactions, ensuring that the desired product is formed without unwanted side reactions. This protecting group can be selectively removed under mild conditions, making it a versatile tool in synthetic organic chemistry.

Recent studies have highlighted the potential of (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid in the development of novel therapeutic agents. One notable application is in the field of protein-protein interaction inhibitors (PPIs). PPIs are increasingly recognized as important targets for drug discovery, as they play crucial roles in various cellular processes and disease mechanisms. The unique structure of (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid allows it to interact with specific protein interfaces, potentially disrupting harmful interactions and modulating biological pathways.

In addition to its potential as a PPI inhibitor, (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid has been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings suggest that (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid may have therapeutic potential in the treatment of inflammatory disorders.

The synthesis of (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid typically involves several steps, including the protection of the amino group with a Cbz group, followed by coupling with an appropriate carboxylic acid or ester. The final step involves deprotection to reveal the free amino group. This synthetic route allows for high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid in various therapeutic applications. Early results have been promising, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles. These findings underscore its potential as a lead compound for further drug development.

In conclusion, (4-{(benzyloxy)carbonylamino}pentyl)carbamoylformic acid (CAS No. 2580236-37-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic properties make it an exciting candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.